Cas no 2352988-12-4 (Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate)

• Product Name: Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate
• CAS No: 2352988-12-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6450524
• PubChem ID: 165916209
• Update Time: 2025-09-28

Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate
• 2352988-12-4
• EN300-28273117
• Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate

• Inchi： 1S/C12H21NO2/c1-3-15-11(14)12(2,13)9-10-7-5-4-6-8-10/h7H,3-6,8-9,13H2,1-2H3
• InChI Key： NAUPDVZAMBQUNH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CC1=CCCCC1)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate

Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate (CAS No. 2352988-12-4): A Comprehensive Overview

Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate (CAS No. 2352988-12-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various areas, including drug discovery and chemical synthesis.

The chemical structure of Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate is composed of an ethyl ester group, an amino group, a cyclohexenyl ring, and a methyl substituent. These functional groups contribute to the compound's unique properties and reactivity. The cyclohexenyl ring provides a conjugated system that can participate in various chemical reactions, while the amino group offers opportunities for further functionalization and derivatization.

Recent research studies have explored the potential of Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate in the development of novel pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to modulate specific biological targets. The researchers found that the compound exhibited promising activity against certain enzymes and receptors, suggesting its potential as a lead molecule for drug development.

In another study, scientists at the University of California, Los Angeles (UCLA) examined the synthetic pathways for producing Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate. They developed an efficient and scalable synthesis method that involves a series of well-defined steps, including Grignard reactions, esterification, and amine coupling. This method not only enhances the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation.

The pharmacological properties of Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate have also been extensively studied. Preliminary in vitro and in vivo experiments have shown that the compound possesses anti-inflammatory and analgesic effects. These findings are particularly relevant in the context of developing new treatments for chronic pain and inflammatory conditions.

Moreover, the compound's biocompatibility has been evaluated in several preclinical studies. Results indicate that Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate exhibits low toxicity and good stability under physiological conditions. These properties make it a promising candidate for further clinical evaluation.

In addition to its potential therapeutic applications, Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate has also been explored as a building block in organic synthesis. Its versatile functional groups allow it to serve as a key intermediate in the synthesis of more complex molecules. For instance, researchers at Harvard University have utilized this compound to synthesize novel polymers with unique mechanical properties.

The environmental impact of producing and using Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate has also been considered in recent studies. Efforts are being made to develop greener synthetic methods that reduce energy consumption and minimize waste. One such approach involves using catalytic processes that are both efficient and environmentally friendly.

In conclusion, Ethyl 2-amino-3-(cyclohex-1-en-1-yl)-2-methylpropanoate (CAS No. 2352988-12-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure, coupled with its promising biological activities and synthetic versatility, makes it an exciting area of ongoing research. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on the fields of chemistry and medicine.